Cas no 2138418-59-2 (Ethyl 5-chloro-3,3-dimethyl-4-oxohexanoate)

• Product Name: Ethyl 5-chloro-3,3-dimethyl-4-oxohexanoate
• CAS No: 2138418-59-2
• MF: C₁₀H₁₇ClO₃
• MW: 220.693182706833
• CID: 6077214
• PubChem ID: 165459572
• Update Time: 2025-07-17

Ethyl 5-chloro-3,3-dimethyl-4-oxohexanoate Chemical and Physical Properties

Names and Identifiers

• EN300-740613
• ethyl 5-chloro-3,3-dimethyl-4-oxohexanoate
• 2138418-59-2
• Ethyl 5-chloro-3,3-dimethyl-4-oxohexanoate

• Inchi： 1S/C10H17ClO3/c1-5-14-8(12)6-10(3,4)9(13)7(2)11/h7H,5-6H2,1-4H3
• InChI Key： JXIFHPQFWKXZCC-UHFFFAOYSA-N
• SMILES： ClC(C)C(C(C)(C)CC(=O)OCC)=O

Computed Properties

• Exact Mass: 220.0866221g/mol
• Monoisotopic Mass: 220.0866221g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 43.4Ų

Additional information on Ethyl 5-chloro-3,3-dimethyl-4-oxohexanoate

Comprehensive Overview of Ethyl 5-chloro-3,3-dimethyl-4-oxohexanoate (CAS No. 2138418-59-2)

Ethyl 5-chloro-3,3-dimethyl-4-oxohexanoate (CAS No. 2138418-59-2) is a specialized organic compound widely recognized for its versatile applications in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. This ester derivative, characterized by its chloro and keto functional groups, has garnered significant attention due to its unique reactivity and potential in green chemistry initiatives. Researchers and industries are increasingly exploring its role in sustainable synthesis methods, aligning with global trends toward eco-friendly chemical processes.

The molecular structure of Ethyl 5-chloro-3,3-dimethyl-4-oxohexanoate features a hexanoate backbone with strategically placed substituents, including a chlorine atom at the 5-position and a ketone group at the 4-position. This configuration enables selective reactions, making it valuable for constructing complex molecules in drug discovery and flavor/fragrance applications. Recent studies highlight its utility in asymmetric catalysis, a hot topic in synthetic chemistry, where it serves as a chiral building block for enantioselective transformations.

In the context of user-searched queries, common questions include: "What are the synthetic routes for Ethyl 5-chloro-3,3-dimethyl-4-oxohexanoate?" and "How does this compound compare to similar β-keto esters in reactivity?" Addressing these, the compound is typically synthesized via Claisen condensation or halogenation of precursor esters, with yields optimized through microwave-assisted synthesis—a technique frequently searched for its efficiency gains. Its stability under mild conditions also makes it a candidate for flow chemistry applications, another trending topic in lab-scale production.

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Ongoing investigations explore the compound’s potential in photocatalysis and CO2 fixation, areas gaining traction due to climate change mitigation efforts. Its low toxicity profile (as per preliminary studies) positions it favorably for industrial scaling, though rigorous safety assessments remain essential. For researchers, databases like Reaxys and SciFinder provide curated data on its physicochemical properties, ensuring informed usage.

In summary, Ethyl 5-chloro-3,3-dimethyl-4-oxohexanoate (CAS No. 2138418-59-2) exemplifies innovation at the intersection of synthetic chemistry and sustainability. Its adaptability to cutting-edge methodologies and alignment with global research priorities ensure its continued prominence in scientific and industrial applications.